Cas no 4592-94-3 (3-(4-bromophenyl)-3-oxo-propanenitrile)
3-(4-Bromophenyl)-3-oxo-propanenitrile is a brominated aromatic compound featuring a ketone and nitrile functional group, making it a versatile intermediate in organic synthesis. Its structure allows for further functionalization, particularly in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of the 4-bromophenyl group enhances reactivity in cross-coupling reactions, such as Suzuki or Heck couplings, while the β-ketonitrile moiety offers opportunities for condensation or cyclization reactions. This compound is valued for its stability, high purity, and consistent performance in multi-step synthetic routes. It is commonly utilized in research and industrial applications where precise molecular architecture is critical. Proper handling and storage are recommended due to its reactive functional groups.
4592-94-3 structure
Product Name:3-(4-bromophenyl)-3-oxo-propanenitrile
CAS No:4592-94-3
MF:C9H6BrNO
MW:224.054041385651
MDL:MFCD00996063
CID:45185
PubChem ID:329760640
Update Time:2025-05-28
3-(4-bromophenyl)-3-oxo-propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Bromophenyl)-3-oxopropanenitrile
- (4-Bromobenzoyl)acetonitrile
- 4-BROMOBENZOYLACETONITRILE
- p-Bromobenzoylacetonitrile
- 3-(4-bromphenyl)-3-oxopropanonitril
- BENZENEPROPANENITRILE, 4-BROMO-BETA-OXO-
- PubChem12042
- 4'-bromobenzoylacetonitrile
- 4-Bromobenzoyl acetonitrile
- Cambridge id 5628362
- alpha-Cyano-4'-bromoacetophenone
- 4-BROMOBENZOYLACETONITIRLE
- HSNWUXWZCSDJPL-UHFFFAOYSA-N
- HMS1627O18
- ZX
- 3-(4-bromophenyl)-3-oxo-propanenitrile
- SY096654
- MFCD00996063
- CL8862
- 4-Bromo-A-oxo-benzenepropanenitrile
- EN300-41329
- Benzenepropanenitrile, 4-bromo-b-oxo-
- 4Y-0832
- J-510659
- DTXSID50354368
- 4592-94-3
- FT-0604206
- AM1010
- CS-W013078
- AB07931
- SCHEMBL1568921
- (4-Bromobenzoyl)acetonitrile, 97%
- Z317042050
- AKOS000195076
- 4-BROMO-BETA-OXO-BENZENEPROPANENITRILE
- DB-021643
- ALBB-023915
- STK328162
- 3-(4-Bromo-phenyl)-3-oxo-propionitrile
- JR-8665, 3-(4-Bromophenyl)-3-oxopropanenitrile, 97%
- BUTTPARK 35\09-90
- 3-(4'-BROMOPHENYL)-3-OXOPROPANENITRILE
-
- MDL： MFCD00996063
- Inchi： 1S/C9H6BrNO/c10-8-3-1-7(2-4-8)9(12)5-6-11/h1-4H,5H2
- InChI Key： HSNWUXWZCSDJPL-UHFFFAOYSA-N
- SMILES： BrC1C=CC(C(CC#N)=O)=CC=1
Computed Properties
- Exact Mass: 222.96300
- Monoisotopic Mass: 222.96328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 40.9
Experimental Properties
- Density: 1.523±0.06 g/cm3(Predicted)
- Melting Point: 160-164 °C
- Boiling Point: 370℃ at 760 mmHg
- PSA: 40.86000
- LogP: 2.54548
- pka: 7.37±0.10(Predicted)
3-(4-bromophenyl)-3-oxo-propanenitrile Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Risk Phrases：R36/37/38
- Safety Term：S26
- Storage Condition：Sealed in dry,Room Temperature
3-(4-bromophenyl)-3-oxo-propanenitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-(4-bromophenyl)-3-oxo-propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 022379-1g |
4-Bromobenzoylacetonitrile |
4592-94-3 | 96% | 1g |
￡10.00 | 2022-03-01 | |
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4-Bromobenzoylacetonitrile |
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￡27.00 | 2022-03-01 | |
| Fluorochem | 022379-25g |
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4592-94-3 | 96% | 25g |
￡93.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B123303-1g |
3-(4-bromophenyl)-3-oxo-propanenitrile |
4592-94-3 | 97% | 1g |
¥64.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B123303-25g |
3-(4-bromophenyl)-3-oxo-propanenitrile |
4592-94-3 | 97% | 25g |
¥1160.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B123303-5g |
3-(4-bromophenyl)-3-oxo-propanenitrile |
4592-94-3 | 97% | 5g |
¥256.90 | 2023-09-04 | |
| Alichem | A013022036-250mg |
4-Bromobenzoylacetonitrile |
4592-94-3 | 97% | 250mg |
$489.60 | 2023-09-01 | |
| Alichem | A013022036-500mg |
4-Bromobenzoylacetonitrile |
4592-94-3 | 97% | 500mg |
$839.45 | 2023-09-01 | |
| Alichem | A013022036-1g |
4-Bromobenzoylacetonitrile |
4592-94-3 | 97% | 1g |
$1445.30 | 2023-09-01 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R023721-5g |
3-(4-bromophenyl)-3-oxo-propanenitrile |
4592-94-3 | 98% | 5g |
￥129 | 2024-05-23 |
3-(4-bromophenyl)-3-oxo-propanenitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:4592-94-3)3-(4-bromophenyl)-3-oxo-propanenitrile
Order Number:A7196
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):382.0
Email:sales@amadischem.com
3-(4-bromophenyl)-3-oxo-propanenitrile Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:4592-94-3)3-(4-bromophenyl)-3-oxo-propanenitrile
Purity:99%
Quantity:100g
Price ($):382.0